Cas no 35757-19-8 (2-bromo-3-nitrobenzamide)

• Product Name: 2-bromo-3-nitrobenzamide
• CAS No: 35757-19-8
• MF: C₇H₅BrN₂O₃
• MW: 245.030200719833
• CID: 1477364
• PubChem ID: 247572
• Update Time: 2025-06-08

2-bromo-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-nitrobenzamide
• 2-bromo-3-nitro-benzoic acid amide
• AR-1D9471
• 2-Brom-3-nitro-benzoesaeure-amid
• 2-Brom-3-nitro-benzamid
• AC1L6KJZ
• AC1Q5ATS
• AG-K-78937
• CTK4H5312
• NSC62481
• NSC-62481
• DTXSID40289630
• CS-0205273
• EN300-250017
• AKOS024323607
• MFCD00086360
• 35757-19-8
• G88790

• MDL： B169874
• Inchi： 1S/C7H5BrN2O3/c8-6-4(7(9)11)2-1-3-5(6)10(12)13/h1-3H,(H2,9,11)
• InChI Key： TXFBJRKUCSPKPD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.94800
• Monoisotopic Mass: 243.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 88.91000
• LogP: 2.67970

2-bromo-3-nitrobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-3-nitrobenzamide

Comprehensive Overview of 2-Bromo-3-nitrobenzamide (CAS No. 35757-19-8): Properties, Applications, and Industry Insights

2-Bromo-3-nitrobenzamide (CAS No. 35757-19-8) is a specialized organic compound widely recognized for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis. This brominated nitrobenzamide derivative exhibits unique chemical properties, making it valuable for constructing complex molecular architectures. With the increasing demand for high-purity chemical intermediates in drug discovery, researchers are actively exploring its potential in targeted synthesis pathways and catalytic transformations.

The molecular structure of 2-Bromo-3-nitrobenzamide features both electron-withdrawing nitro groups and bromine substituents, which contribute to its reactivity in cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its utility in developing biologically active compounds, particularly in the design of enzyme inhibitors and antimicrobial agents. The compound's crystalline form and solubility profile have been characterized to optimize its use in industrial-scale synthesis.

In the context of green chemistry trends, 35757-19-8 has garnered attention for its potential in atom-efficient reactions. Manufacturers are investigating eco-friendly purification methods to minimize waste generation during production. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify the chemical purity of this intermediate, addressing the pharmaceutical industry's stringent quality control requirements.

Market analysts note growing interest in 2-Bromo-3-nitrobenzamide suppliers from emerging pharmaceutical hubs in Asia. Frequently searched queries include "2-Bromo-3-nitrobenzamide synthesis protocol" and "CAS 35757-19-8 safety data," reflecting user concerns about process optimization and handling guidelines. The compound's thermal stability and compatibility with common reagents make it suitable for diverse laboratory applications.

Innovative applications of this nitrobenzamide derivative extend to material science, where it serves as a precursor for functionalized polymers. Recent patents disclose its incorporation into photoactive materials and organic electronic components. Researchers emphasize the importance of structural modification techniques to enhance its performance in these advanced applications while maintaining cost-effectiveness.

From a regulatory perspective, proper documentation of 35757-19-8 specifications is crucial for global trade compliance. Industry best practices recommend thorough analytical characterization and batch-to-batch consistency testing. The compound's storage conditions and shelf life remain key considerations for distributors addressing frequent customer inquiries about long-term stability.

Emerging research explores the structure-activity relationship of brominated aromatic amides like 2-Bromo-3-nitrobenzamide in medicinal chemistry. Computational modeling studies predict its potential as a molecular scaffold for therapeutic candidates, particularly in central nervous system targets. These developments align with current industry focus on precision drug design and personalized medicine approaches.

Technical literature frequently addresses the compound's behavior in multistep synthetic routes, with particular emphasis on regioselective reactions and protecting group strategies. Process chemists have developed optimized workup procedures to maximize yield while minimizing byproduct formation. These advancements support the growing demand for custom synthesis services featuring this intermediate.

Quality benchmarks for CAS 35757-19-8 continue to evolve, with leading suppliers offering ≥98% purity grades for critical applications. The development of validated analytical methods ensures accurate quantification of process-related impurities, meeting the exacting standards of GMP manufacturing environments. These quality initiatives respond to the pharmaceutical industry's need for reliable building blocks in API production.

Future prospects for 2-Bromo-3-nitrobenzamide include potential applications in bioconjugation chemistry and prodrug development. Ongoing research investigates its utility in creating targeted drug delivery systems and diagnostic probes. As synthetic methodologies advance, this compound is poised to play an expanded role in cutting-edge chemical biology applications, maintaining its relevance in tomorrow's innovation-driven markets.